2-{Imidazo[1,2-a]pyridin-5-yl}butanoic acid

• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol
• IUPAC Name: 2-imidazo[1,2-a]pyridin-5-ylbutanoic acid
• InChI: InChI=1S/C11H12N2O2/c1-2-8(11(14)15)9-4-3-5-10-12-6-7-13(9)10/h3-8H,2H2,1H3,(H,14,15)
• InChI Key: RLACNPIUAXBWPO-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC2=NC=CN21)C(=O)O

Description

2-{Imidazo[1,2-a]pyridin-5-yl}butanoic acid is a heterocyclic compound featuring an imidazo[1,2-a]pyridine core linked to a butanoic acid side chain. The butanoic acid moiety may enhance lipophilicity compared to shorter-chain analogs, influencing pharmacokinetic properties such as membrane permeability and metabolic stability.

Preparation Methods

The synthesis of 2-{Imidazo[1,2-a]pyridin-5-yl}butanoic acid typically involves the condensation of 2-aminopyridine with aldehydes or other carbonyl compounds. One common method is the reaction of 2-aminopyridine with an appropriate aldehyde, followed by cyclization to form the imidazo[1,2-a]pyridine core. The resulting intermediate can then be further functionalized to introduce the butanoic acid moiety .

Chemical Reactions Analysis

2-{Imidazo[1,2-a]pyridin-5-yl}butanoic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the pyridine ring, often using halogenated derivatives as intermediates.

Cyclization: The imidazo[1,2-a]pyridine core can undergo cyclization reactions to form more complex heterocyclic structures.

Scientific Research Applications

2-{Imidazo[1,2-a]pyridin-5-yl}butanoic acid has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and is used in various organic synthesis protocols.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Derivatives of imidazo[1,2-a]pyridine are explored for their therapeutic potential in treating various diseases, including neurological disorders and cancer.

Industry: It is used in the development of new materials with specific electronic and optical properties

Mechanism of Action

The mechanism of action of 2-{Imidazo[1,2-a]pyridin-5-yl}butanoic acid involves its interaction with specific molecular targets. The imidazo[1,2-a]pyridine core can bind to various enzymes and receptors, modulating their activity. This interaction can lead to the inhibition or activation of specific biochemical pathways, resulting in the compound’s observed biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural and Functional Differences

The compound’s closest analogs include:

2-{Imidazo[1,2-a]pyridin-5-yl}acetic acid (CAS 175143-91-6)

Imidazo[1,2-a]pyridine-2,5-dicarboxylic acid 2-ethyl ester 5-methyl ester (CAS 429690-46-0)

N-[3-(Imidazo[1,2-b]pyridazin-6-yloxy)phenyl]-N'-phenylurea (Compound 5a, )

Table 1: Comparative Analysis of Key Properties

Compound Name	Molecular Formula	Molecular Weight	Functional Groups	Synthesis Yield	Purity	Key Applications
2-{Imidazo[1,2-a]pyridin-5-yl}butanoic acid*	C₁₁H₁₂N₂O₂	204.23 (calc.)	Carboxylic acid, imidazopyridine	N/A	N/A	Hypothesized drug development
2-{Imidazo[1,2-a]pyridin-5-yl}acetic acid	C₉H₈N₂O₂	176.17	Carboxylic acid, imidazopyridine	N/A	≥97%	Research reagents, drug intermediates
Imidazo[1,2-a]pyridine-2,5-dicarboxylic acid ester	C₁₂H₁₂N₂O₄	248.23	Diester, imidazopyridine	N/A	N/A	Organic synthesis intermediate
N-[3-(Imidazo[1,2-b]pyridazin-6-yloxy)phenyl]-N'-phenylurea	C₁₉H₁₅N₅O₂	345.36	Urea, imidazopyridazine	71%	N/A	Kinase inhibition studies

Functional Group Impact on Bioactivity

• Urea-linked imidazopyridazines : Exhibit strong hydrogen-bonding capacity, critical for kinase inhibition .
• Diester derivatives : Increased lipophilicity may favor blood-brain barrier penetration but reduce metabolic stability .

Biological Activity

2-{Imidazo[1,2-a]pyridin-5-yl}butanoic acid is a bicyclic heterocyclic compound that combines an imidazo[1,2-a]pyridine ring with a butanoic acid moiety. This structural configuration endows the compound with significant biological activity, making it a focus of research in medicinal chemistry. Its potential applications span antimicrobial and anticancer properties, among others.

Chemical Structure and Properties

The compound's unique structure contributes to its reactivity and biological interactions. The imidazo[1,2-a]pyridine framework is known for its diverse pharmacological profiles, which include anti-inflammatory, antiviral, and anticancer activities .

Antimicrobial Properties

Research indicates that 2-{Imidazo[1,2-a]pyridin-5-yl}butanoic acid exhibits notable antimicrobial activity. Studies have shown moderate effectiveness against various bacterial strains such as Staphylococcus aureus and Escherichia coli . The minimum inhibitory concentration (MIC) values suggest that this compound could be a candidate for further development as an antibacterial agent.

Anticancer Activity

The compound has also been investigated for its anticancer properties. In vitro studies utilizing human cervical carcinoma HeLa cells demonstrated significant cytotoxic effects. The half-maximal inhibitory concentration (IC50) values for various derivatives of imidazo[1,2-a]pyridine analogs were found to be below 150 µM, indicating potent activity against cancer cell lines .

Table 1: Cytotoxic Activity of Imidazo[1,2-a]pyridine Derivatives

Compound	IC50 (µM)	Target
1a	<150	HeLa
1d	<150	HeLa
1l	Negligible	HeLa
Other	386-735	HeLa

The biological activity of 2-{Imidazo[1,2-a]pyridin-5-yl}butanoic acid is primarily attributed to its interaction with specific molecular targets. These interactions can modulate enzyme activities or receptor dynamics, influencing various signaling pathways relevant to disease processes .

For instance, the inhibition of geranylgeranylation—a post-translational modification crucial for the function of several proteins—was observed in studies on related compounds. This inhibition correlated with reduced cell viability in cancer cell lines .

Case Studies

Recent investigations have highlighted the therapeutic potential of imidazo[1,2-a]pyridine derivatives:

• Cytotoxicity in Cancer Cells : A study evaluated various phosphonocarboxylate derivatives derived from imidazo[1,2-a]pyridine and assessed their effects on HeLa cells. The results indicated a strong correlation between structural modifications and cytotoxicity levels .
• Antimicrobial Screening : Another study focused on the antimicrobial efficacy of synthesized compounds based on the imidazo[1,2-a]pyridine scaffold. The compounds exhibited varying degrees of activity against multiple bacterial strains using both agar well diffusion and MIC assays .